Cas no 105462-24-6 (Risedronic acid)

• Product Name: Risedronic acid
• CAS No: 105462-24-6
• MF: C₇H₁₁NO₇P₂
• MW: 283.112263917923
• MDL: MFCD00867080
• CID: 62547
• PubChem ID: 5245
• Update Time: 2025-10-28

Risedronic acid Chemical and Physical Properties

Names and Identifiers

• Risedronic acid
• Resedronic acid
• Risedronate
• (1-hydroxy-1-phosphono-2-pyridin-3-ylethyl)phosphonic acid
• (1-Hydroxy-1-phosphono-2-pyridin-3-yl-ethyl)phosphonic acid
• RISEDRONIC ACID (MART.)
• AB01275490_02
• Acidum risedronicum (INN-Latin)
• Z1501485357
• Risedronic acid [INN:BAN]
• AMY3524
• HY-B0148
• AKOS015892564
• Atelvia
• KM2Z91756Z
• Risedronic acid monohydrate
• RISEDRONATE [VANDF]
• Acide risedronique (INN-French)
• RISEDRONIC ACID [WHO-DD]
• GTPL3176
• Ridron
• Bisphosphonate 1
• (1-hydroxy-2-(pyridin-3-yl)ethane-1,1-diyl)bis(phosphonic acid)
• Acidum risedronicum
• HMS2090C21
• DTXSID2023563
• Phosphonic acid, (1-hydroxy-2-(3-pyridinyl)ethylidene)bis-
• Phosphonic acid, [1-hydroxy-2-(3-pyridinyl)ethylidene]bis-
• NE-58095
• RISEDRONIC ACID [MART.]
• BCP13805
• 1-hydroxy-2-(pyridin-3-yl)ethane-1,1-diyldiphosphonic acid
• NCGC00386377-01
• Ridron (TN)
• DB00884
• A801245
• NE 58019
• MFCD00867080
• SR-05000001495-1
• Acido risedronico [INN-Spanish]
• Acidum risedronicum [INN-Latin]
• (1-Hydroxy-2-(pyridin-3-yl)ethane-1,1-diyl)diphosphonic acid
• Risedronsaure
• D08484
• HSDB 7326
• 2-(3-pyridinyl)-1-hydroxyethane diphosphonic acid
• C08233
• Benet
• DTXCID303563
• CS-1964
• JMC515594 Compound 64
• RIS
• [1-hydroxy-1-phosphono-2-(pyridin-3-yl)ethyl]phosphonic acid
• Acido risedronico
• Risedronic acid (INN)
• IIDJRNMFWXDHID-UHFFFAOYSA-N
• UNII-KM2Z91756Z
• (1-hydroxy-2-pyridin-3-ylethane-1,1-diyl)bis(phosphonic acid)
• AB01275490-01
• Risedronic acid [INN]
• [1-hydroxy-1-phosphono-2-(3-pyridyl)ethyl]phosphonic acid
• Acido risedronico (INN-Spanish)
• Acide risedronique [INN-French]
• M05BA07
• 2-(3-pyridyl)-1-hydroxyethane-1,1-bisphosphonic acid
• 1-HYDROXY-2-(3-PYRIDINYL)ETHYLIDENE BIS-PHOSPHONIC ACID
• HMS3741A17
• RISEDRONIC ACID [MI]
• AS-13584
• Phosphonic acid, P,P'-[1-hydroxy-2-(3-pyridinyl)ethylidene]bis-
• EN300-117266
• Q408724
• FT-0642593
• CHEMBL923
• RISEDRONIC ACID [HSDB]
• s1874
• SR-05000001495
• BIDD:GT0010
• BDBM12576
• Risedronic acid (Actonel)
• 1-Hydroxy-2-(3-pyridinyl)ethylidenebisphosphonicacidmonohydrate;Risedronic acid monohydrate
• AC-1295
• (1-Hydroxy-2-(3-pyridyl)ethylidene)diphosphonic acid
• Acide risedronique
• SCHEMBL18378
• NS00001842
• Risdronate
• 105462-24-6
• CHEBI:8869
• Acide risedroniqe
• Risedronate acid
• BRD-K05185389-236-04-4
• BRD-K05185389-236-03-6
• BRD-K05185389-001-02-6
• 1-Hydroxy-2-(3-pyridyl)-ethan-1,1-bis-phosphonic acid
• BRD-K05185389-236-05-1
• BRD-K05185389-001-03-4

• MDL： MFCD00867080
• Inchi： 1S/C7H11NO7P2/c9-7(16(10,11)12,17(13,14)15)4-6-2-1-3-8-5-6/h1-3,5,9H,4H2,(H2,10,11,12)(H2,13,14,15)
• InChI Key： IIDJRNMFWXDHID-UHFFFAOYSA-N
• SMILES： P(C(CC1C=NC=CC=1)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 283.00100
• Monoisotopic Mass: 304.983019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.1
• Topological Polar Surface Area: 151

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.87
• Melting Point: 183-193°C
• Boiling Point: 692.3 °C at 760 mmHg
• Flash Point: 372.5 °C
• Refractive Index: 1.651
• PSA: 167.80000
• LogP: -0.37440

Risedronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P312; P322; P330; P363; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month